Cas no 25255-02-1 (1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-)

• Product Name: 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-
• CAS No: 25255-02-1
• MF: C₄₀H₂₇N₇O₁₃S₄
• MW: 941.941483736038
• CID: 262963
• PubChem ID: 20428
• Update Time: 2025-04-19

1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-
• LogP
• 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-6-sulfo-1-naphthalenyl]dia
• 3-[[4-[[4-[(2Z)-2-(6-amino-1-oxo-3-sulfonaphthalen-2-ylidene)hydrazinyl]-6-sulfonaphthalen-1-yl]diazenyl]naphthalen-1-yl]diazenyl]naphthalene-1,5-disulfonic acid
• 25255-02-1
• DTXSID7045071
• 1,5-Naphthalenedisulfonic acid, 3-((4-((4-((6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)-6-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-
• Z22F9E7M75
• 3-((4-((4-((7-Amino-4-hydroxy-2-sulfo-3-naphthalenyl)azo)-6-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-1,5-naphthalenedisulfonic acid
• 3-((4-((4-((6-AMINO-1-HYDROXY-3-SULFO-2-NAPHTHYL)DIAZENYL)-6-SULFO-1-NAPHTHYL)DIAZENYL)-1-NAPHTHYL)DIAZENYL)-1,5-NAPHTHALENEDISULFONIC ACID
• SCHEMBL13673457
• UNII-Z22F9E7M75
• Q27294893
• 3-[[4-[[4-[(6-Amino-1-hydroxy-3-sulfo-2-naphtyl)azo]-6-sulfo-1-naphtyl]azo]-1-naphtyl]azo]-1,5-naphthalenedisulfonic acid
• J301.908J
• Direct Blue 71 parent
• 3-((4-((4-((6-AMINO-1-HYDROXY-3-SULFO-2-NAPHTHYL)AZO)-6-SULFO-1-NAPHTHYL)AZO)-1-NAPHTHYL)AZO)-1,5-NAPHTHALENEDISULFONIC ACID
• 1,5-Naphthalenedisulfonic acid, 3-(2-(4-(2-(4-(2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl)-6-sulfo-1-naphthalenyl)diazenyl)-1-naphthalenyl)diazenyl)-
• 3-((4-((4-((6-AMINO-1-HYDROXY-3-SULFO-2-NAPHTHYL)DIAZENYL)-6-SULFO-1-NAPHTHYL)DIAZENYL)-1-NAPHTHYL)DIAZENYL)NAPHTHALENE-1,5-DISULFONIC ACID
• C. I. 34140
• 3-[[4-[[4-[(6-amino-1-hydroxy-3-sulfo-2-naphthyl)azo]-6-sulfo-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulfonic acid

• Inchi： 1S/C40H27N7O13S4/c41-22-8-10-25-21(16-22)17-38(64(58,59)60)39(40(25)48)47-46-35-15-14-34(28-11-9-24(20-30(28)35)61(49,50)51)45-44-33-13-12-32(26-4-1-2-5-27(26)33)43-42-23-18-31-29(37(19-23)63(55,56)57)6-3-7-36(31)62(52,53)54/h1-20,48H,41H2,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60)/b43-42+,45-44+,47-46+
• InChI Key： UVPBSQSZCVRVOH-AFEXQQQMSA-N
• SMILES： S(C1C=C(C=C2C(=CC=CC2=1)S(=O)(=O)O)/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=CC=C(C2=CC(=CC=C21)S(=O)(=O)O)/N=N/C1C(=C2C=CC(=CC2=CC=1S(=O)(=O)O)N)O)(=O)(=O)O

Computed Properties

• Exact Mass: 941.05521
• Monoisotopic Mass: 941.054967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 64
• Rotatable Bond Count: 10
• Complexity: 2340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 368
• XLogP3: 6.2

Experimental Properties

• Density: 1.75
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.8
• PSA: 334.4